Cas no 2648937-37-3 ((2S,3S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-3-methylpentanoic acid)

• Product Name: (2S,3S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-3-methylpentanoic acid
• CAS No: 2648937-37-3
• MF: C₂₅H₂₈F₂N₂O₅
• MW: 474.497034072876
• CID: 6187543
• PubChem ID: 165819352
• Update Time: 2025-06-14

(2S,3S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-3-methylpentanoic acid
• 2648937-37-3
• EN300-1562696
• (2S,3S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]-3-methylpentanoic acid

• Inchi： 1S/C25H28F2N2O5/c1-3-14(2)22(24(31)32)29-21(30)12-20(23(26)27)28-25(33)34-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,14,19-20,22-23H,3,12-13H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)/t14-,20?,22-/m0/s1
• InChI Key： RASLTNNQXSLFNK-IHJIZBQOSA-N
• SMILES： FC(C(CC(N[C@H](C(=O)O)[C@@H](C)CC)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 474.19662832g/mol
• Monoisotopic Mass: 474.19662832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on (2S,3S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-3-methylpentanoic acid

Comprehensive Analysis of (2S,3S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-3-methylpentanoic acid (CAS No. 2648937-37-3)

The compound (2S,3S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-3-methylpentanoic acid (CAS No. 2648937-37-3) is a highly specialized fluorinated amino acid derivative with significant potential in peptide synthesis and pharmaceutical research. Its unique structural features, including the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and difluorobutanamido moiety, make it a valuable building block for designing novel bioactive molecules. Researchers are increasingly interested in this compound due to its applications in drug discovery, particularly in the development of enzyme inhibitors and therapeutic peptides.

In recent years, the demand for fluorinated compounds like CAS No. 2648937-37-3 has surged, driven by their enhanced metabolic stability and bioavailability. The difluorobutanamido group in this molecule is particularly noteworthy, as it can mimic natural substrates while resisting enzymatic degradation. This property aligns with current trends in precision medicine, where researchers seek compounds that can target specific biological pathways with minimal off-target effects. The Fmoc-protected amino acid structure also makes it compatible with standard solid-phase peptide synthesis (SPPS) protocols, a hot topic in bioconjugation chemistry.

The stereochemistry of (2S,3S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-3-methylpentanoic acid plays a crucial role in its biological activity. The (2S,3S) configuration ensures optimal spatial orientation for interactions with chiral biomolecules, a feature highly sought after in asymmetric synthesis. This aspect has garnered attention in AI-driven drug design platforms, where molecular docking simulations frequently incorporate such stereospecific compounds to predict binding affinities.

From a synthetic chemistry perspective, the CAS No. 2648937-37-3 compound represents an excellent example of modern protective group strategies. The Fmoc group can be selectively removed under mild basic conditions, making it ideal for sequential peptide assembly – a technique dominating discussions in combinatorial chemistry forums. Moreover, the presence of geminal difluoro substituents introduces interesting electronic effects that are currently being explored in structure-activity relationship (SAR) studies.

Quality control of (2S,3S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-3-methylpentanoic acid typically involves advanced analytical techniques such as HPLC-MS and chiral chromatography, addressing growing industry concerns about compound purity in preclinical research. The pharmaceutical industry's shift toward continuous manufacturing has also increased interest in such well-characterized building blocks that can ensure reproducible results in automated synthesis platforms.

Environmental considerations surrounding fluorinated compounds have prompted investigations into the green chemistry aspects of CAS No. 2648937-37-3 production. Recent publications highlight improved synthetic routes that minimize hazardous byproducts while maintaining high enantiomeric excess, responding to the scientific community's focus on sustainable pharmaceutical manufacturing. These developments align with searches for "eco-friendly peptide synthesis" that frequently appear in academic literature databases.

The potential applications of (2S,3S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-3-methylpentanoic acid extend beyond traditional drug development. Its structural features make it a candidate for creating smart biomaterials and targeted drug delivery systems, particularly in the emerging field of theranostics (therapy + diagnostics). This dual functionality addresses the popular search query "multifunctional pharmaceutical agents" that reflects current interdisciplinary research trends.

Stability studies of CAS No. 2648937-37-3 under various storage conditions have become increasingly relevant, as evidenced by frequent searches for "amino acid derivative stability." The Fmoc-protected form demonstrates excellent shelf life when stored properly, an important consideration for research laboratories and contract manufacturing organizations (CMOs) working with sensitive peptide intermediates.

In conclusion, (2S,3S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-3-methylpentanoic acid represents a sophisticated tool for modern medicinal chemistry, combining advantageous stereochemical properties with practical synthetic utility. Its growing prominence in scientific literature and patent applications suggests expanding applications in biopharmaceutical innovation, particularly in areas requiring precise molecular control over biological interactions.